Cas no 1185315-62-1 (5-Bromo-2-(methoxy-d3)-pyrimidine)

• Product Name: 5-Bromo-2-(methoxy-d3)-pyrimidine
• CAS No: 1185315-62-1
• MF: C₅H₅BrN₂O
• MW: 192.028485059738
• CID: 5144675
• PubChem ID: 45785450
• Update Time: 2025-10-30

5-Bromo-2-(methoxy-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methoxy-d3)-pyrimidine
• AKOS015944956
• 1185315-62-1
• F92490

• Inchi： 1S/C5H5BrN2O/c1-9-5-7-2-4(6)3-8-5/h2-3H,1H3/i1D3
• InChI Key： DWVCZDMMGYIULX-FIBGUPNXSA-N
• SMILES： C1(OC([2H])([2H])[2H])=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 190.97736g/mol
• Monoisotopic Mass: 190.97736g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(methoxy-d3)-pyrimidine

Introduction to 5-Bromo-2-(methoxy-d3)-pyrimidine (CAS No: 1185315-62-1)

5-Bromo-2-(methoxy-d3)-pyrimidine, with the chemical formula C₅H₄BrN₂O and CAS number 1185315-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This is primarily due to its versatile structural properties, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a bromine substituent at the 5-position and a methoxy-d3 group at the 2-position imparts unique reactivity and stability, making it particularly useful in nucleophilic substitution reactions and as a labeled precursor in metabolic studies.

The methoxy-d3 label indicates that the methoxy group is deuterated, replacing the hydrogen atoms with deuterium (²H), a stable isotope of hydrogen. This modification is often employed in tracer studies to track the metabolic pathways of compounds in biological systems. The use of deuterated analogs allows researchers to distinguish between endogenous and exogenous substances, providing critical insights into drug metabolism, pharmacokinetics, and toxicology. In recent years, such labeled compounds have become indispensable tools in drug discovery and development, enabling more precise and accurate measurements.

In the realm of pharmaceutical research, 5-Bromo-2-(methoxy-d3)-pyrimidine serves as a key building block for synthesizing pyrimidine-based drugs. Pyrimidines are heterocyclic aromatic compounds that are fundamental components of nucleic acids (DNA and RNA) and are widely used in medicinal chemistry due to their biological significance. The bromine atom at the 5-position facilitates further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents, enabling the design of novel therapeutic agents.

One of the most compelling applications of 5-Bromo-2-(methoxy-d3)-pyrimidine is in the development of antiviral and anticancer agents. Pyrimidine derivatives have shown promise in inhibiting viral replication by targeting enzymes essential for viral genome synthesis. For instance, modified pyrimidines have been explored as inhibitors of RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. Additionally, pyrimidine-based kinase inhibitors have been pivotal in oncology research, with several drugs already on the market targeting specific kinases involved in cancer cell proliferation.

The incorporation of deuterium into pharmaceuticals has emerged as a strategic approach to enhance drug efficacy and reduce side effects. Deuterium labeling can alter metabolic pathways, leading to increased bioavailability and prolonged drug action. For example, deuterated versions of antiviral drugs have demonstrated improved pharmacokinetic profiles in preclinical studies. Similarly, anticancer agents labeled with deuterium have shown enhanced stability against metabolic degradation, potentially leading to more effective treatment regimens.

Recent advancements in synthetic methodologies have further expanded the utility of 5-Bromo-2-(methoxy-d3)-pyrimidine. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the pyrimidine ring, allowing for the rapid assembly of complex molecules. These techniques have been particularly valuable in generating libraries of pyrimidine derivatives for high-throughput screening (HTS) campaigns. HTS has become a cornerstone of modern drug discovery, enabling researchers to identify lead compounds with high precision and efficiency.

The role of computational chemistry has also been instrumental in optimizing synthetic routes for 5-Bromo-2-(methoxy-d3)-pyrimidine and its derivatives. Molecular modeling and density functional theory (DFT) calculations can predict reaction outcomes with remarkable accuracy, reducing the need for empirical experimentation. This approach not only accelerates the discovery process but also minimizes waste by identifying optimal reaction conditions before experimental validation.

In agrochemical research, 5-Bromo-2-(methoxy-d3)-pyrimidine has been utilized in developing novel pesticides and herbicides. Pyrimidine-based compounds exhibit broad-spectrum activity against various pests by interfering with essential biological processes such as DNA replication and amino acid biosynthesis. The use of deuterated analogs allows researchers to study the mode of action of these agrochemicals more effectively, ensuring their safety and environmental compatibility.

The future prospects for 5-Bromo-2-(methoxy-d3)-pyrimidine are promising, with ongoing research exploring its potential in emerging fields such as gene editing and synthetic biology. Pyrimidine derivatives are being investigated as components of nucleic acid mimics that can interact with DNA or RNA without being recognized by cellular machinery. Such molecules could revolutionize gene therapy by enabling targeted modifications to genetic material without inducing off-target effects.

Moreover, the growing interest in green chemistry has prompted efforts to develop sustainable synthetic routes for 5-Bromo-2-(methoxy-d3)-pyrimidine. Catalytic processes that minimize solvent use and energy consumption are being prioritized to align with environmental regulations and reduce the ecological footprint of chemical synthesis. These innovations not only address sustainability concerns but also enhance cost-effectiveness by reducing raw material waste.

In conclusion,5-Bromo-2-(methoxy-d3)-pyrimidine (CAS No: 1185315-62-1) is a multifaceted compound with far-reaching implications across pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its deuterated form provides powerful tools for metabolic studies. As research continues to uncover new applications for this compound,5-Bromo-2-(methoxy-d3)-pyrimidine is poised to play an increasingly significant role in advancing scientific understanding and developing innovative solutions to global challenges.